Cas no 869111-52-4 ((5R,5’R)-Dihydroxy Lysinonorleucine)

• Product Name: (5R,5’R)-Dihydroxy Lysinonorleucine
• CAS No: 869111-52-4
• MF: C₁₂H₂₅N₃O₆
• MW: 307.343403577805
• CID: 1064063
• PubChem ID: 11709308
• Update Time: 2025-06-26

(5R,5’R)-Dihydroxy Lysinonorleucine Chemical and Physical Properties

Names and Identifiers

• (2S,5R,2'S,5'R)-Dihydroxylysinonorleucine
• (5R,5’R)-Dihydroxy Lysinonorleucine
• (2S,5R)-2-amino-6-[[(2R,5S)-5-amino-5-carboxy-2-hydroxypentyl]amino]-5-hydroxyhexanoic acid
• (2S,5R,2’S,5’R)-Dihydroxylysinonorleucine
• (5R,5'R)-Dihydroxy Lysinonorleucine
• 869111-52-4
• DTXSID50470971
• (5R,5 inverted exclamation mark R)-Dihydroxy Lysinonorleucine
• (5R)-N6-[(2R,5S)-5-Amino-5-carboxy-2-hydroxypentyl]-5-hydroxy-L-lysine; (5R,5'R)-Hydroxylysinohydroxynorleucine;

• Inchi： 1S/C12H25N3O6/c13-9(11(18)19)3-1-7(16)5-15-6-8(17)2-4-10(14)12(20)21/h7-10,15-17H,1-6,13-14H2,(H,18,19)(H,20,21)/t7-,8-,9+,10+/m1/s1
• InChI Key： COYAOJMPFAKKAM-IMSYWVGJSA-N
• SMILES： O[C@@H](CNC[C@@H](CC[C@@H](C(=O)O)N)O)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 307.17400
• Monoisotopic Mass: 307.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.2
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 179.13000
• LogP: -0.52650

Additional information on (5R,5’R)-Dihydroxy Lysinonorleucine

Introduction to (5R,5’R)-Dihydroxy Lysinonorleucine and Its Significance in Modern Research

The compound with the CAS number 869111-52-4 is known by the product name (5R,5’R)-Dihydroxy Lysinonorleucine, a molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This enantiomerically pure compound has demonstrated promising properties that make it a valuable tool in the development of novel therapeutic agents and biochemical studies.

In recent years, the study of amino acids and their derivatives has been a focal point in drug discovery due to their diverse biological activities. (5R,5’R)-Dihydroxy Lysinonorleucine, as a specific isomer, exhibits unique chemical and pharmacological characteristics that distinguish it from other related compounds. Its stereochemistry, particularly the configuration at the 5th carbon atom and its dihydroxy substitution, plays a crucial role in its biological interactions.

Recent research has highlighted the potential of (5R,5’R)-Dihydroxy Lysinonorleucine in modulating various biological pathways. Studies have indicated that this compound may have inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the treatment of metabolic disorders and inflammatory conditions. The dihydroxy groups contribute to its solubility and stability, which are essential factors for its application in drug formulations.

The synthesis of (5R,5’R)-Dihydroxy Lysinonorleucine involves intricate organic chemistry techniques, including stereoselective reactions and chiral resolution methods. The development of efficient synthetic routes has been a challenge but is crucial for large-scale production. Advances in catalytic systems and asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric purity, which is critical for its biological activity.

One of the most intriguing aspects of (5R,5’R)-Dihydroxy Lysinonorleucine is its potential role in enzyme inhibition. Preliminary studies have shown that it can interact with specific enzymes involved in metabolic pathways, potentially leading to therapeutic benefits. For instance, its ability to inhibit certain kinases may have implications in cancer research, where dysregulation of these enzymes is often observed.

The compound's structure also suggests applications in the development of chiral ligands for asymmetric catalysis. Chiral drugs are essential in modern medicine due to their improved efficacy and reduced side effects compared to their racemic counterparts. (5R,5’R)-Dihydroxy Lysinonorleucine could serve as a building block for designing novel chiral catalysts that enhance the synthesis of biologically active molecules.

In addition to its pharmacological potential, (5R,5’R)-Dihydroxy Lysinonorleucine has been explored as a tool in biochemical research. Its specific interactions with biological targets provide insights into the mechanisms of various diseases. By studying how this compound affects cellular processes, researchers can gain a deeper understanding of pathophysiology and develop more targeted therapies.

The future prospects of (5R,5’R)-Dihydroxy Lysinonorleucine are vast. Ongoing research aims to elucidate its mechanisms of action and explore new applications in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinical benefits. As our understanding of this compound grows, so does its potential to contribute to advancements in medicine and biotechnology.

In conclusion, (5R,5’R)-Dihydroxy Lysinonorleucine (CAS no. 869111-52-4) is a remarkable compound with significant implications in modern research. Its unique structural features and biological activities make it a promising candidate for therapeutic applications and biochemical studies. Continued investigation into this molecule will undoubtedly yield valuable insights and innovations that benefit human health and scientific progress.